Cas no 13715-65-6 (3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole)

• Product Name: 3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole
• CAS No: 13715-65-6
• MF: C₆H₉ClN₂S₂
• MW: 208.732057332993
• MDL: MFCD19706730
• CID: 4697573
• Update Time: 2025-11-01

3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole
• 3-butylsulfanyl-5-chloro-[1,2,4]thiadiazole

• MDL： MFCD19706730
• Inchi： 1S/C6H9ClN2S2/c1-2-3-4-10-6-8-5(7)11-9-6/h2-4H2,1H3
• InChI Key： NSVJXANYRQYLSP-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NS1)SCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Topological Polar Surface Area: 79.3

Additional information on 3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole

Professional Introduction to 3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole (CAS No. 13715-65-6)

3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole (CAS No. 13715-65-6) is a significant compound in the field of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it valuable for various applications. This compound belongs to the thiadiazole class, which is well-known for its broad spectrum of biological activities. The presence of both a butylsulfanyl group and a chloro substituent on the thiadiazole core enhances its reactivity and potential utility in synthetic chemistry and drug development.

The chemical structure of 3-(butylsulfanyl)-5-chloro-1,2,4-thiadiazole consists of a five-membered ring containing sulfur and nitrogen atoms, with a chloro group at the 5-position and a butylsulfanyl group at the 3-position. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The compound's stability under various reaction conditions further underscores its importance in synthetic methodologies.

In recent years, 3-(butylsulfanyl)-5-chloro-1,2,4-thiadiazole has garnered attention for its potential applications in pharmaceutical research. The thiadiazole core is a common scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Studies have demonstrated that derivatives of thiadiazole exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chloro group at the 5-position can modulate the electronic properties of the ring, influencing its binding affinity to biological targets.

The butylsulfanyl group in 3-(butylsulfanyl)-5-chloro-1,2,4-thiadiazole adds another layer of complexity to its chemical behavior. Sulfur-containing groups are known for their ability to participate in hydrogen bonding and metal coordination interactions, which can be exploited in drug design to enhance binding affinity and selectivity. Additionally, the butyl chain provides steric hindrance that can influence the compound's solubility and bioavailability.

In the context of drug development, 3-(butylsulfanyl)-5-chloro-1,2,4-thiadiazole has been explored as a precursor for more complex molecules. Its reactivity allows for further functionalization through nucleophilic substitution reactions, enabling the synthesis of novel heterocyclic compounds with tailored biological activities. Researchers have utilized this compound to develop inhibitors targeting various therapeutic pathways, including those involved in cancer progression and neurodegenerative diseases.

The synthesis of 3-(butylsulfanyl)-5-chloro-1,2,4-thiadiazole) involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the 5-position is particularly noteworthy, as it introduces a reactive site for subsequent modifications. Additionally, the introduction of the

In conclusion, 3-(